Cas no 912639-93-1 (4-Thiazolecarboxylic acid, 5-(hydroxymethyl)-, ethyl ester)

4-Thiazolecarboxylic acid, 5-(hydroxymethyl)-, ethyl ester structure
912639-93-1 structure
Product Name:4-Thiazolecarboxylic acid, 5-(hydroxymethyl)-, ethyl ester
CAS No:912639-93-1
MF:C7H9NO3S
MW:187.216260671616
CID:1961205
PubChem ID:68599145
Update Time:2025-04-21

4-Thiazolecarboxylic acid, 5-(hydroxymethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxylic acid, 5-(hydroxymethyl)-, ethyl ester
    • 912639-93-1
    • SCHEMBL3330523
    • LBHVOXVBESGEMB-UHFFFAOYSA-N
    • Ethyl 5-(hydroxymethyl)thiazole-4-carboxylate
    • starbld0016461
    • 4-ethoxycarbonyl-5-hydroxymethylthiazole
    • AT24617
    • Inchi: 1S/C7H9NO3S/c1-2-11-7(10)6-5(3-9)12-4-8-6/h4,9H,2-3H2,1H3
    • InChI Key: LBHVOXVBESGEMB-UHFFFAOYSA-N
    • SMILES: S1C=NC(C(=O)OCC)=C1CO

Computed Properties

  • Exact Mass: 187.03031432Da
  • Monoisotopic Mass: 187.03031432Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 87.7Ų
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